1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide
Overview
Description
1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide is a compound with a unique structure that combines a pyridine ring with an azetidine ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide typically involves the reaction of 3-formylpyridine with azetidine-3-carboxylic acid. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the desired product . The reaction conditions may include specific temperatures, solvents, and pH levels to optimize yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is scaled up to produce larger quantities, with additional steps for purification and quality control to ensure consistency and compliance with industry standards .
Chemical Reactions Analysis
Types of Reactions
1-(3-Formylpyridin-2-yl)azetidine-3-carboxamide can undergo various chemical reactions, including:
Oxidation: The formyl group can be oxidized to a carboxylic acid.
Reduction: The formyl group can be reduced to an alcohol.
Substitution: The pyridine ring can undergo electrophilic and nucleophilic substitution reactions.
Properties
Molecular Formula |
C10H11N3O2 |
|---|---|
Molecular Weight |
205.21 g/mol |
IUPAC Name |
1-(3-formylpyridin-2-yl)azetidine-3-carboxamide |
InChI |
InChI=1S/C10H11N3O2/c11-9(15)8-4-13(5-8)10-7(6-14)2-1-3-12-10/h1-3,6,8H,4-5H2,(H2,11,15) |
InChI Key |
BDKYEPGUUQJVGF-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN1C2=C(C=CC=N2)C=O)C(=O)N |
Origin of Product |
United States |
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